Cas no 1178824-31-1 ([1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine)

• Product Name: [1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
• CAS No: 1178824-31-1
• MF: C₉H₁₀BrNS
• MW: 244.151400089264
• CID: 5057989
• Update Time: 2023-08-25

[1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(5-bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine
• N-[1-(5-bromothiophen-2-yl)ethyl]prop-2-yn-1-amine
• [1-(5-Bromothiophen-2-yl)ethyl](prop-2-yn-1-yl)amine

• Inchi： 1S/C9H10BrNS/c1-3-6-11-7(2)8-4-5-9(10)12-8/h1,4-5,7,11H,6H2,2H3
• InChI Key： ODVBLTKPYAIKKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)NCC#C)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 2.5
• Topological Polar Surface Area: 40.3